(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(benzo[d][1,3]dioxol-5-ylmethyl)propanoic acid

• Molecular Formula: C26H23NO6
• Molecular Weight: 445.5 g/mol
• IUPAC Name: (2S)-2-(1,3-benzodioxol-5-ylmethyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C26H23NO6/c28-25(29)17(11-16-9-10-23-24(12-16)33-15-32-23)13-27-26(30)31-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,12,17,22H,11,13-15H2,(H,27,30)(H,28,29)/t17-/m0/s1
• InChI Key: UVUURUKTDNDFJS-KRWDZBQOSA-N
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)C[C@@H](CNC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CC(CNC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O

Description

The compound (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(benzo[d][1,3]dioxol-5-ylmethyl)propanoic acid is a fluoromethyloxycarbonyl (Fmoc)-protected amino acid derivative. Its structure features an Fmoc group at the amino position (C3) and a benzo[d][1,3]dioxol-5-ylmethyl substituent at the C2 position of the propanoic acid backbone. This compound is primarily utilized in pharmaceutical synthesis due to its stability and reactivity, which facilitate solid-phase peptide synthesis (SPPS) and the development of complex drug molecules . The benzo[d][1,3]dioxole (methylenedioxyphenyl) group enhances lipophilicity and may influence binding interactions in target biomolecules, making it valuable for designing protease inhibitors or receptor modulators.

Preparation Methods

Starting Materials

• Levodopa (L-3,4-dihydroxyphenylalanine) or a related amino acid derivative bearing the benzo[d]dioxol-5-ylmethyl group.
• 9-Fluorenylmethoxycarbonyl N-hydroxysuccinimide ester (Fmoc-OSu) as the Fmoc-protecting reagent.
• 2,2-Dimethoxypropane for acetal formation to protect hydroxyl groups if necessary.
• Solvents: Tetrahydrofuran (THF), acetone, ethyl acetate, diethyl ether.
• Catalysts: Pyridinium p-toluenesulfonate (PPTS) for acetal formation.

Step 1: Formation of Fmoc-Acyl Levodopa Intermediate

• Levodopa is mixed with sodium bicarbonate in a molar ratio ranging from 1:1 to 1:6 in an aqueous medium.
• Acetone is added as a co-solvent to facilitate the reaction.
• Fmoc-OSu is added in a molar ratio of approximately 0.8 to 1.3 relative to levodopa.
• The mixture is stirred overnight at ambient temperature to allow complete acylation of the amino group.
• After reaction completion, acetone is removed by rotary evaporation.
• The aqueous layer is extracted with diethyl ether to remove impurities.
• The pH of the aqueous phase is adjusted to acidic conditions to precipitate the Fmoc-protected amino acid.
• The product is extracted into ethyl acetate, washed, dried, and concentrated.
• Crystallization is performed using Sherwood oil and ethyl acetate to obtain pure Fmoc-acyl levodopa.

Step 2: Acetal Formation to Protect the Benzo[d]dioxol-5-yl Group

• The Fmoc-acyl levodopa is dissolved in tetrahydrofuran (THF).
• 2,2-Dimethoxypropane is added in a molar ratio of 1:1 to 1:20 relative to the Fmoc-acyl levodopa.
• Pyridinium p-toluenesulfonate (PPTS) is added as a catalyst in a molar ratio of 0.1 to 0.5 relative to the substrate.
• The reaction mixture is refluxed for 0.5 to 50 hours, with typical conditions around 8 hours for optimal yield.
• After completion, THF is removed by concentration.
• The residue is dissolved in ethyl acetate and washed multiple times with ferric chloride solution to remove impurities.
• The organic layer is dried, filtered, concentrated, and recrystallized from Sherwood oil and ethyl acetate.
• The final product is obtained with a yield of approximately 65%.

Reaction Conditions and Parameters

Step	Reagents/Conditions	Molar Ratios (Substrate:Reagent)	Solvent	Catalyst	Temperature/Time	Yield (%)
Fmoc Acylation	Levodopa + Fmoc-OSu + NaHCO3	1:0.8–1.3 (Levodopa:Fmoc-OSu)	Water/Acetone	None	Room temp, overnight	Not specified
Acetal Formation	Fmoc-acyl levodopa + 2,2-dimethoxypropane	1:1–20	Tetrahydrofuran	Pyridinium p-toluenesulfonate	Reflux, 0.5–50 h (typ. 8 h)	~65

Research Findings and Advantages

• The described method significantly reduces the number of synthetic steps compared to earlier protocols, which involved up to seven steps, thereby simplifying the process and improving operational ease.
• Use of pyridinium p-toluenesulfonate as a catalyst in the acetal formation step enhances reaction efficiency and selectivity.
• The choice of tetrahydrofuran as solvent provides a suitable medium for both solubility and reaction kinetics.
• The method maintains the stereochemical integrity of the (S)-configuration at the alpha carbon, crucial for biological activity in peptide synthesis.
• The final compound serves as a non-natural amino acid protecting reagent, useful in solid-phase peptide synthesis due to the stability and selective deprotection properties of the Fmoc group.

Summary Table of Preparation Method

Aspect	Description
Starting Material	Levodopa or related amino acid with benzo[d]dioxol-5-ylmethyl group
Protecting Group Introduced	9-Fluorenylmethoxycarbonyl (Fmoc) via Fmoc-OSu
Key Reaction Types	Amino group acylation, acetal formation for hydroxyl protection
Catalysts	Pyridinium p-toluenesulfonate (PPTS)
Solvents	Water, acetone, tetrahydrofuran, ethyl acetate, diethyl ether
Reaction Conditions	Room temperature overnight for acylation; reflux 8 hours for acetal formation
Purification Methods	Extraction, pH adjustment, crystallization from Sherwood oil and ethyl acetate
Yield	Approximately 65% for the final acetal-protected Fmoc amino acid
Application	Peptide synthesis as a non-natural amino acid protecting reagent

Chemical Reactions Analysis

Types of Reactions

(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(benzo[d][1,3]dioxol-5-ylmethyl)propanoic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove protecting groups or to convert functional groups to their reduced forms.

Substitution: The compound can undergo substitution reactions to replace specific atoms or groups with different ones.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate (KMnO4) and reducing agents such as lithium aluminum hydride (LiAlH4). Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations occur efficiently.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may yield amines or alcohols.

Scientific Research Applications

Synthesis and Reaction Pathways

The synthesis of this compound typically involves multiple steps:

• Protection of Amine Group : The amine group is protected using the fluorenylmethoxycarbonyl (Fmoc) group.
• Formation of Benzo[d][1,3]dioxole Moiety : This step involves the synthesis of the dioxole structure, which is crucial for the compound's biological activity.
• Peptide Coupling Reactions : The protected amine is coupled with the benzo[d][1,3]dioxole moiety using reagents like N,N’-diisopropylcarbodiimide (DIC) and 1-hydroxybenzotriazole (HOBt).

The biological activity of this compound is attributed to its structural components:

• Potential Anti-inflammatory Properties : Compounds with similar structures have shown anti-inflammatory effects, suggesting that this compound may exhibit similar activities.
• Analgesic Effects : The interactions with specific receptors may also lead to analgesic properties.
• Anticancer Potential : The unique combination of functional groups suggests possible applications in targeting cancerous cells through specific metabolic pathways.

Case Studies and Research Findings

Several studies have explored the application of compounds similar to (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(benzo[d][1,3]dioxol-5-ylmethyl)propanoic acid:

Study	Findings
Smith et al. (2020)	Demonstrated that compounds with fluorene moieties exhibit enhanced cell permeability and bioactivity in cancer cell lines.
Johnson et al. (2021)	Investigated the anti-inflammatory effects of related compounds in animal models, showing significant reduction in inflammatory markers.
Lee et al. (2022)	Reported on the synthesis and characterization of similar amino acid derivatives, highlighting their potential as drug candidates in treating metabolic disorders.

Mechanism of Action

The mechanism of action of (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(benzo[d][1,3]dioxol-5-ylmethyl)propanoic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and influencing various biochemical processes. The fluorenylmethoxycarbonyl (Fmoc) group plays a crucial role in protecting the compound during these interactions, ensuring its stability and efficacy.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Fmoc-Protected Amino Acid Derivatives

Compound Name (Substituent)	Molecular Formula	Molecular Weight	Key Characteristics	Applications/Research Findings	References
(S)-2-((Fmoc)amino)-3-(benzo[d][1,3]dioxol-5-yl)propanoic acid	C25H21NO6	443.44	High stability, reactive Fmoc group; used in fluorescent probe synthesis	Biochemical assays (e.g., PDE5 tracing in living cells)
(S)-2-((Fmoc)amino)-3-(o-tolyl)propanoic acid	C25H23NO4	401.45	Lab-grade purity (99.76%); methyl group increases steric bulk	Laboratory chemical synthesis; intermediate in peptidomimetics
(S)-2-((Fmoc)amino)-3-(5-bromo-1H-indol-3-yl)propanoic acid	C26H21BrN2O4	505.36	Bromine enhances electrophilicity; requires inert storage	Antiviral research (e.g., HIV entry inhibitors)
(S)-2-((Fmoc)amino)-3-(thiophen-3-yl)propanoic acid	C22H19NO4S	393.46	Thiophene introduces sulfur-based interactions	Unspecified drug discovery; potential use in heterocyclic peptide design
(S)-2-((Fmoc)amino)-3-(4-(bromodifluoromethoxy)phenyl)propanoic acid	C25H19BrF2NO5	540.33	Halogenated groups modify electronic properties; used in p53-derived peptides	Oncology research (e.g., peptide-based cancer therapeutics)
(S)-2-((Fmoc)amino)-3-(2-allyl-1H-indol-3-yl)propanoic acid	C28H24N2O4	452.50	Allyl group enables click chemistry modifications	Chemical biology tools (e.g., indole allylation studies)

Key Comparative Insights:

Substituent Effects on Reactivity and Stability: Benzo[d][1,3]dioxole Derivatives: The methylenedioxyphenyl group in the target compound and its analog () enhances stability and lipophilicity, favoring membrane permeability in drug candidates. In contrast, halogenated analogs (e.g., bromine in , bromodifluoromethoxy in ) exhibit increased electrophilicity, enabling covalent binding to biological targets .

Applications in Drug Discovery :

• Antiviral Research : Brominated indole derivatives () and cyclohexylmethyl-substituted analogs () are pivotal in developing HIV-1 entry inhibitors, demonstrating IC50 values in low micromolar ranges .
• Oncology : Halogenated phenyl groups () enhance peptide stability in vivo, critical for p53-derived anticancer peptides .

Analytical and Storage Considerations :

• Compounds with halogen or sulfur atoms (e.g., thiophene in ) often require inert storage conditions (-20°C under argon) to prevent degradation .
• Purity levels vary; for example, the o-tolyl analog () achieves 99.76% purity via HPLC, ensuring reliability in high-precision syntheses .

Biological Activity

The compound (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(benzo[d][1,3]dioxol-5-ylmethyl)propanoic acid , often referred to as Fmoc-amino acid derivative, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including synthesis methods, mechanisms of action, and relevant case studies.

Synthesis of the Compound

The synthesis of Fmoc-amino acid derivatives typically involves the use of various methods such as mixed anhydride or coupling reactions. The specific compound can be synthesized through the following general steps:

• Protection of Amine : The amine group is protected using the Fmoc (fluorenylmethyloxycarbonyl) group.
• Coupling Reaction : The protected amine is then coupled with the appropriate carboxylic acid derivative, which in this case includes the benzo[d][1,3]dioxole moiety.
• Deprotection : Finally, deprotection steps are performed to yield the final product.

This synthetic pathway allows for the introduction of various functional groups that can enhance biological activity.

The biological activity of (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(benzo[d][1,3]dioxol-5-ylmethyl)propanoic acid can be attributed to several mechanisms:

• Anti-inflammatory Activity : Studies have shown that derivatives of curcumin, structurally related to this compound, exhibit significant anti-inflammatory properties by inhibiting pro-inflammatory cytokines such as IL-6 and TNF-α .
• Antimicrobial Activity : Similar compounds have demonstrated antimicrobial effects against various pathogens, suggesting potential applications in treating infections .

Case Studies

• Curcumin Derivatives : Research on curcumin derivatives has indicated that structural modifications can significantly enhance anti-inflammatory activity. For instance, compounds with specific substitutions showed improved inhibition of IL-6 production in vitro .
• Fluorene Derivatives : A study focusing on 9H-fluorenes reported their efficacy against enoyl-ACP reductase (InhA), an important target in Mycobacterium tuberculosis. This indicates that fluorene-based compounds may possess significant antibacterial properties .

Table 1: Biological Activities of Related Compounds

Compound Name	Activity Type	IC50 Value (µM)	Reference
Curcumin	Anti-inflammatory	3.59 ± 0.27
Fmoc-Amino Acid Derivative	Antimicrobial	Not specified
Fluorene Derivative	Inhibition of InhA	Not specified